molecular formula C10H12BrNO2 B8525799 1-(4-Bromo-2-methoxyphenyl)aminopropan-2-one

1-(4-Bromo-2-methoxyphenyl)aminopropan-2-one

Cat. No.: B8525799
M. Wt: 258.11 g/mol
InChI Key: LHJYUJQDCWKLFA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Bromo-2-methoxyphenyl)aminopropan-2-one is a useful research compound. Its molecular formula is C10H12BrNO2 and its molecular weight is 258.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H12BrNO2

Molecular Weight

258.11 g/mol

IUPAC Name

1-(4-bromo-2-methoxyanilino)propan-2-one

InChI

InChI=1S/C10H12BrNO2/c1-7(13)6-12-9-4-3-8(11)5-10(9)14-2/h3-5,12H,6H2,1-2H3

InChI Key

LHJYUJQDCWKLFA-UHFFFAOYSA-N

Canonical SMILES

CC(=O)CNC1=C(C=C(C=C1)Br)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Chloroacetone (20 g) was added dropwise to a DMF (160 mL) suspension of N-(4-bromo-2-methoxyphenyl)-2,2,2-trifluoroacetamide (32.4 g), cesium carbonate (71 g) and potassium iodide (1.8 g), and the reaction solution was agitated at room temperature for 2 hours. Then, The reaction solution was stirred for 1 hour and iced water was added thereto. Crystals deposited were separated by filtering. The obtained crystal was suspended in methanol (360 mL) and 2N sodium hydroxide solution (55 mL), and the suspension was agitated for 30 minutes. An iced water was added thereto. Crystals deposited were separated by filtering, and air-dried overnight. 25.2 g of the title compound was obtained.
Quantity
20 g
Type
reactant
Reaction Step One
Quantity
32.4 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
71 g
Type
reactant
Reaction Step One
Quantity
1.8 g
Type
reactant
Reaction Step One
Name
Quantity
160 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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